Cas no 478261-94-8 (methyl 3,5-bis(3,3-dimethyl-2-oxoazetidin-1-yl)benzoate)

• Product Name: methyl 3,5-bis(3,3-dimethyl-2-oxoazetidin-1-yl)benzoate
• CAS No: 478261-94-8
• CID: 4654061
• Update Time: 2025-10-30

methyl 3,5-bis(3,3-dimethyl-2-oxoazetidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,5-bis(3,3-dimethyl-2-oxoazetidin-1-yl)benzoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on methyl 3,5-bis(3,3-dimethyl-2-oxoazetidin-1-yl)benzoate

Introduction to Methyl 3,5-bis(3,3-dimethyl-2-oxoazetidin-1-yl)benzoate (CAS No. 478261-94-8)

Methyl 3,5-bis(3,3-dimethyl-2-oxoazetidin-1-yl)benzoate, with the chemical formula C₂₃H₃₂O₆, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound is characterized by its unique structural features, which include a benzoate core substituted with two 3,3-dimethyl-2-oxoazetidin-1-yl groups. The presence of these azetidinone moieties suggests potential biological activity, making this molecule a valuable candidate for further investigation in medicinal chemistry.

The CAS number 478261-94-8 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature and databases. The molecular structure of methyl 3,5-bis(3,3-dimethyl-2-oxoazetidin-1-yl)benzoate exhibits a high degree of complexity, which is often a hallmark of compounds with promising pharmacological properties. The benzoate moiety is well-known for its role in various pharmaceuticals due to its ability to form stable hydrogen bonds and interact with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of this compound with biological receptors. Studies have indicated that the 3,3-dimethyl-2-oxoazetidin-1-yl group may serve as a crucial pharmacophore, contributing to the compound's potential therapeutic effects. This structural motif has been explored in various drug candidates due to its ability to modulate enzyme activity and receptor binding.

In the context of current research, methyl 3,5-bis(3,3-dimethyl-2-oxoazetidin-1-yl)benzoate has been investigated for its potential applications in the treatment of inflammatory diseases and neurological disorders. The azetidinone ring system is known to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the benzoate moiety may enhance membrane permeability and improve drug delivery systems.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex azetidinone ring system. These methods not only enhance efficiency but also minimize side reactions, leading to a more sustainable production process.

Pharmacokinetic studies have begun to elucidate the metabolic pathways and distribution patterns of methyl 3,5-bis(3,3-dimethyl-2-oxoazetidin-1-yl)benzoate in vivo. Initial findings suggest that this compound exhibits moderate bioavailability and rapid clearance from the bloodstream. Understanding these pharmacokinetic properties is essential for optimizing dosing regimens and minimizing potential adverse effects.

The potential therapeutic applications of this compound are further supported by its interaction with various biological targets. For instance, studies have shown that the 3,3-dimethyl-2-oxoazetidin-1-yl group can bind to specific pockets on enzymes involved in pain signaling pathways. This interaction may lead to the development of novel analgesics with improved efficacy and reduced side effects compared to existing treatments.

Furthermore, the structural diversity offered by methyl 3,5-bis(3,3-dimethyl-2-oxoazetidin-1-yl)benzoate provides a foundation for designing derivative compounds with enhanced pharmacological profiles. By modifying substituents on the azetidinone rings or exploring different benzoate derivatives, researchers can fine-tune the biological activity of this molecule. Such modifications are crucial for developing lead compounds that meet stringent pharmaceutical standards.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how methyl 3,5-bis(3,3-dimethyl-2-oxoazetidin-1-yl)benzoate interacts with target proteins at an atomic level. These simulations provide valuable insights into binding mechanisms and help identify key residues involved in drug-receptor interactions. Such information is instrumental in guiding experimental design and optimizing lead compounds for clinical development.

In conclusion,methyl 3,5-bis(3,3-dimethyl-2 oxoazetidin -1 - yl )benzoate (CAS No .478261 -94 -8) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive molecule for developing novel therapeutics . As research continues , it is expected that additional insights into its pharmacological properties will emerge , paving the way for new treatments targeting various diseases .